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Compound of Interest

Compound Name: Silver Chlorite
CAS No.: 7783-91-7
Cat. No.: B12695225
Get Quote
. J

Disclaimer: The information provided is intended for trained professionals in a controlled
laboratory setting. Silver chlorite (AgCIOz) is a highly reactive and shock-sensitive material.
Always consult the Safety Data Sheet (SDS) and conduct a thorough risk assessment before
handling this compound.

Frequently Asked Questions (FAQS)
Q1: What is silver chlorite and why is it considered hazardous?

Al: Silver chlorite (AgCIOz) is a slightly yellow, solid inorganic compound.[1] It is classified as
a shock-sensitive material, meaning it has the potential to explode violently when subjected to
shock, heat, or friction.[1][2] Its primary hazards are its explosive instability and its reactivity
with other substances.

Q2: What are the primary triggers for the explosive decomposition of silver chlorite?

A2: The primary triggers for decomposition are:
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» Heat: It can explode violently if heated normally, with explosions reported at 105 °C.[1]
Careful heating may lead to decomposition at 156 °C.[1]

» Shock and Friction: As a shock-sensitive compound, physical impact, grinding, or friction can
initiate a violent explosion.[2]

o Chemical Contact: It reacts explosively with substances like sulfur, hydrochloric acid,
iodomethane, and iodoethane.[1]

Q3: What personal protective equipment (PPE) is mandatory when handling silver chlorite?

A3: A comprehensive PPE setup is critical and should include:

Eye Protection: Chemical safety goggles and a full-face shield.

o Hand Protection: Multiple layers of gloves are recommended. An inner pair of nitrile gloves
for dexterity and an outer pair of heavy-duty, chemical-resistant gloves (e.g., Silver
Shield®/4H®) provide robust protection.[3][4][5]

o Body Protection: A flame-retardant lab coat and a chemical-resistant apron.

o Respiratory Protection: A NIOSH/MSHA-approved respirator should be used if there is any
risk of inhaling dust particles.[6][7]

Q4: How should dry silver chlorite be stored?

A4: Store silver chlorite in a cool, dry, and well-ventilated area, segregated from incompatible
materials, particularly flammables, combustibles, and acids.[8] It should be protected from light,
heat, and physical shock.[6][8] Containers must be tightly sealed and clearly labeled.

Troubleshooting Guides
Scenario 1: You observe the silver chlorite powder changing color or releasing a gas.
o Question: My stored silver chlorite is darkening, or | see faint fumes. What should | do?

e Answer: This could be a sign of slow decomposition, which can increase its sensitivity. DO
NOT attempt to move or touch the container. Immediately evacuate the area, alert all
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personnel, and contact your institution's Environmental Health & Safety (EHS) office or
emergency response team.

Scenario 2: A small amount of dry silver chlorite is spilled inside a chemical fume hood.

e Question: I've spilled a small amount (less than 1 gram) of dry silver chlorite in the hood.
How do I clean it up?

e Answer:

[¢]

Do not panic. Keep the fume hood sash as low as possible.
o Alert others in the lab and your supervisor.

o If you are trained and it is safe to do so, very gently moisten the spilled powder with a fine
mist of cold water or isopropanol from a distance to reduce its shock sensitivity. Avoid a
direct stream of liquid which could disperse the powder.

o Use a non-sparking, soft tool (e.g., a rubber spatula) and conductive plastic dustpan to
gently collect the wetted material. Avoid any scraping or grinding motions.

o Place the collected material in a container with excess water, label it as "Hazardous
Waste: Silver Chlorite," and arrange for immediate disposal through your EHS office.[9]

Scenario 3: The cap of the silver chlorite container is stuck.

e Question: | can't open the container of silver chlorite. The cap seems stuck. What is the
safest course of action?

o Answer:DO NOT attempt to force the cap open. Friction or shock from trying to open a stuck
cap could cause an explosion, especially if crystals have formed in the threads. Treat the
container as extremely hazardous. Evacuate the area and contact your EHS or bomb
disposal unit for emergency assistance.

Quantitative Data Summary

The following table summarizes key quantitative properties of silver chlorite.
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Property Value Source(s)
Chemical Formula AgCIO2 [1][10]
Molar Mass 175.32 g/mol [1][10]
Appearance Slightly yellow solid [1]
) - Violently at 105 °C (if normally
Explosive Decomposition [1]
heated)

N At 156 °C (if heated very
Thermal Decomposition [1]
carefully)

Solubility in Water 0.45 g /100 mL [1]

Experimental Protocols
Protocol: Weighing and Transferring Dry Silver Chlorite

Objective: To safely weigh and transfer a small quantity of dry silver chlorite for experimental
use. This procedure must be performed in a designated area for hazardous materials.

Methodology:

e Preparation and PPE:

[e]

Ensure the work area (chemical fume hood) is clean and free of incompatible materials.

o

Post warning signs indicating that a shock-sensitive compound is in use.

[¢]

Don all required PPE: flame-retardant lab coat, chemical-resistant apron, safety goggles,
face shield, and double gloves (nitrile inner, chemical-resistant outer).

[¢]

Have an emergency plan and spill kit ready.

e Grounding:

o Use a static-control wrist strap and place all equipment on a grounded, conductive mat to
prevent static discharge.
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e Weighing:

o Use a non-metallic (e.g., ceramic or plastic) spatula for all transfers. Never use metal
spatulas.

o Carefully open the silver chlorite container, avoiding any friction on the cap threads.

o Gently scoop a small, approximate amount of the powder onto a tared, conductive weigh
boat on an analytical balance inside the fume hood.

o DO NOT scrape the container or the spatula. Use slow, deliberate movements.
o If powder is compacted, DO NOT attempt to break it up. Use only loose powder.
o Record the weight.

o Transfer:
o Carefully pick up the weigh boat.

o Slowly and gently add the powder to the receiving vessel, which should be secured in
place.

o Tap the weigh boat gently with a soft implement if needed, but avoid any sharp impacts.
e Cleanup and Disposal:

o Immediately clean the spatula and weigh boat by rinsing them with a solvent (e.g., water
or ethanol) in a designated waste container.

o Wipe down the work surface with a damp cloth.

o All disposable materials (gloves, weigh boat, wipes) must be treated as hazardous waste
and disposed of according to institutional protocols.[9]

Visualizations
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Caption: Workflow for safely handling shock-sensitive silver chlorite.
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Caption: Decision tree for responding to a silver chlorite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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